Cas no 1449117-58-1 (3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile)

• Product Name: 3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile
• CAS No: 1449117-58-1
• MF: C₁₁H₁₂F₃N₃
• MW: 243.22829246521
• MDL: MFCD25970572
• CID: 4700696
• Update Time: 2025-05-19

3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile
• 3-(Diethylamino)-5-(trifluoromethyl)picolinonitrile
• 3-(Diethylamino)-2-cyano-5-(trifluoromethyl)pyridine
• PC401055
• 3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile

• MDL： MFCD25970572
• Inchi： 1S/C11H12F3N3/c1-3-17(4-2)10-5-8(11(12,13)14)7-16-9(10)6-15/h5,7H,3-4H2,1-2H3
• InChI Key： FKNDCYUJEIBFRR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(=C1)N(CC)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Topological Polar Surface Area: 39.9

Additional information on 3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile

Introduction to 3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 1449117-58-1)

3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1449117-58-1, features a pyridine core substituted with a diethylamino group at the 3-position and a trifluoromethyl group at the 5-position, further functionalized with a nitrile group at the 2-position. Such a molecular architecture imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The significance of this compound lies in its potential applications as an intermediate in the synthesis of various pharmacologically relevant molecules. The presence of both electron-donating (diethylamino) and electron-withdrawing (trifluoromethyl and nitrile) groups creates a balance that can modulate the reactivity and binding affinity of the resulting derivatives. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional heterocycles in developing drugs with improved efficacy and reduced side effects.

In particular, the trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding interactions with biological targets. This feature has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. The diethylamino moiety, on the other hand, contributes to basicity and can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. The nitrile group adds another layer of functionality, enabling further derivatization through nucleophilic addition or cyclization reactions.

Recent studies have demonstrated the utility of 3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying this scaffold, researchers have been able to develop compounds that selectively inhibit specific kinases, thereby offering potential therapeutic benefits. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

The fluorine atoms in the trifluoromethyl group not only enhance pharmacokinetic properties but also allow for fine-tuning of molecular interactions through electronic effects. This has led to the development of highly potent and selective kinase inhibitors that exhibit improved pharmacological profiles compared to earlier generations of drugs. Additionally, computational studies have been instrumental in understanding how these structural features influence binding affinity and specificity, guiding the design of next-generation inhibitors.

Another area where this compound has shown promise is in the development of agrochemicals. The unique combination of functional groups makes it a versatile building block for designing novel pesticides and herbicides. These compounds can target specific enzymes or receptors in pests while minimizing toxicity to non-target organisms. The use of 3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile as an intermediate allows for the creation of molecules with enhanced stability under environmental conditions, improving their efficacy as crop protection agents.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors, such as pyridine-2-carboxylic acid derivatives, researchers can introduce the desired substituents through nucleophilic substitution, condensation reactions, and fluorination processes. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications.

Recent breakthroughs in flow chemistry have also enabled more efficient production processes for 3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile. Flow reactors provide precise control over reaction conditions, allowing for scalable synthesis while minimizing waste generation. This aligns with the growing emphasis on sustainable chemistry practices in drug discovery and manufacturing.

The biological activity of derivatives derived from this compound has been extensively evaluated using both in vitro and in vivo assays. These studies have revealed promising results in several therapeutic areas. For example, derivatives targeting acetylcholinesterase have shown potential as treatments for neurodegenerative diseases like Alzheimer's disease. The ability to modify various functional groups on the scaffold allows researchers to fine-tune potency and selectivity across different biological targets.

Future research directions may explore additional modifications to enhance bioavailability and reduce off-target effects. Techniques such as structure-activity relationship (SAR) studies will continue to guide the development of more effective derivatives. Furthermore, advances in biocatalysis may enable greener synthetic routes for producing this compound on an industrial scale.

In conclusion,3-(Diethylamino)-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 1449117-58-1) represents a valuable building block with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with improved therapeutic profiles. As research continues to uncover new applications for this compound,its importance is likely to grow further, driving innovation across multiple scientific disciplines.